2-amino-3-(4-methoxybenzoyl)-7,7-dimethyl-1-(2-methyl-5-nitrophenyl)-4-(3,4,5-trimethoxyphenyl)-6,8-dihydro-4H-quinolin-5-one

• Molecular Formula: C35H37N3O8
• Molecular Weight: 627.7 g/mol
• IUPAC Name: (3E)-3-[hydroxy-(4-methoxyphenyl)methylidene]-2-imino-7,7-dimethyl-1-(2-methyl-5-nitrophenyl)-4-(3,4,5-trimethoxyphenyl)-6,8-dihydro-4H-quinolin-5-one
• InChI: InChI=1S/C35H37N3O8/c1-19-8-11-22(38(41)42)16-24(19)37-25-17-35(2,3)18-26(39)30(25)29(21-14-27(44-5)33(46-7)28(15-21)45-6)31(34(37)36)32(40)20-9-12-23(43-4)13-10-20/h8-16,29,36,40H,17-18H2,1-7H3/b32-31+,36-34?
• InChI Key: SSUOPQKASXLBPX-OCYIRVOMSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])N2C3=C(C(/C(=C(/C4=CC=C(C=C4)OC)\O)/C2=N)C5=CC(=C(C(=C5)OC)OC)OC)C(=O)CC(C3)(C)C
• Canonical SMILES: CC1=C(C=C(C=C1)[N+](=O)[O-])N2C3=C(C(C(=C(C4=CC=C(C=C4)OC)O)C2=N)C5=CC(=C(C(=C5)OC)OC)OC)C(=O)CC(C3)(C)C

Description

2-amino-3-(4-methoxybenzoyl)-7,7-dimethyl-1-(2-methyl-5-nitrophenyl)-4-(3,4,5-trimethoxyphenyl)-6,8-dihydro-4H-quinolin-5-one is a complex organic compound with potential applications in various fields such as medicinal chemistry, organic synthesis, and materials science. This compound features multiple functional groups, including amino, methoxy, nitro, and trimethoxyphenyl groups, which contribute to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-amino-3-(4-methoxybenzoyl)-7,7-dimethyl-1-(2-methyl-5-nitrophenyl)-4-(3,4,5-trimethoxyphenyl)-6,8-dihydro-4H-quinolin-5-one typically involves multi-step organic reactions. The process may include:

Formation of the quinoline core: This can be achieved through a Povarov reaction, which involves the condensation of an aniline derivative with an aldehyde and an alkene.

Functional group modifications: Introduction of the methoxy, nitro, and trimethoxyphenyl groups can be carried out through electrophilic aromatic substitution reactions.

Final assembly: The final compound is obtained by coupling the intermediate products under specific conditions, such as using a palladium-catalyzed cross-coupling reaction.

Industrial Production Methods

Industrial production of such complex compounds often involves optimizing the synthetic route to maximize yield and minimize costs. This may include:

Scaling up the reaction: Using larger reactors and optimizing reaction conditions (temperature, pressure, solvent) for industrial-scale production.

Purification: Employing techniques such as crystallization, distillation, and chromatography to purify the final product.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the amino and methoxy groups, leading to the formation of corresponding oxides.

Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a catalyst.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at various positions on the aromatic rings.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide.

Reduction: Catalysts such as palladium on carbon (Pd/C) or tin(II) chloride.

Substitution: Halogenating agents, nucleophiles like amines or alcohols.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, reduction of the nitro group would yield an amino derivative, while oxidation of the methoxy group could produce a corresponding aldehyde or carboxylic acid.

Scientific Research Applications

Chemistry

Organic Synthesis: Used as an intermediate in the synthesis of more complex molecules.

Biology

Drug Development: Investigated for potential pharmacological activities, such as anti-inflammatory or anticancer properties.

Medicine

Therapeutics: Potential use in the development of new therapeutic agents targeting specific diseases.

Industry

Materials Science: Applications in the development of new materials with unique properties, such as polymers or nanomaterials.

Mechanism of Action

The mechanism of action of this compound would depend on its specific application. For example, in medicinal chemistry, it may interact with specific molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The pathways involved could include inhibition of enzyme activity, activation of signaling pathways, or modulation of gene expression.

Comparison with Similar Compounds

Similar Compounds

2-amino-3-(4-methoxybenzoyl)-6,7-dimethylquinoline: Similar structure but lacks the nitro and trimethoxyphenyl groups.

4-(3,4,5-trimethoxyphenyl)-6,8-dihydroquinolin-5-one: Similar core structure but different substituents.

Uniqueness

The unique combination of functional groups in 2-amino-3-(4-methoxybenzoyl)-7,7-dimethyl-1-(2-methyl-5-nitrophenyl)-4-(3,4,5-trimethoxyphenyl)-6,8-dihydro-4H-quinolin-5-one imparts distinct chemical properties, making it a valuable compound for various applications. Its potential for multiple types of chemical reactions and diverse applications in scientific research highlights its versatility.